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Compound Name: Disulfoton
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Disulfoton is a systemic organophosphate insecticide and acaricide used to control a variety of
pests on a wide range of agricultural crops.[1][2] Due to its high toxicity and potential for
environmental contamination, sensitive and reliable analytical methods are crucial for
monitoring its residues in various matrices, including food, water, and biological samples.[3][4]
Effective sample preparation is a critical step in the analytical workflow to isolate Disulfoton
and its metabolites from complex sample matrices, remove interferences, and concentrate the
analytes prior to instrumental analysis.

This document provides detailed application notes and protocols for the most common and
effective sample preparation techniques for Disulfoton analysis, including QUEChERS (Quick,
Easy, Cheap, Effective, Rugged, and Safe), Solid-Phase Extraction (SPE), and Dispersive
Solid-Phase Extraction (d-SPE).

Key Sample Preparation Techniques
QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and
Safe)

The QUEChERS method has become a popular and widely used sample preparation technique
for the analysis of pesticide residues in a variety of food and agricultural matrices due to its

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1670778?utm_src=pdf-interest
https://www.benchchem.com/product/b1670778?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Disulfoton
http://extoxnet.orst.edu/pips/disulfot.htm
https://pubmed.ncbi.nlm.nih.gov/35080159/
https://www.atsdr.cdc.gov/toxprofiles/tp65-c5.pdf
https://www.benchchem.com/product/b1670778?utm_src=pdf-body
https://www.benchchem.com/product/b1670778?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

simplicity, speed, and low solvent consumption.[5] The general workflow involves an initial
extraction with an organic solvent (typically acetonitrile) and partitioning salts, followed by a
cleanup step using dispersive solid-phase extraction (d-SPE).[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for the Analysis of
Disulfoton]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670778#sample-preparation-techniques-for-
disulfoton-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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